Cas no 1207993-83-6 (Bozepinib)

• Product Name: Bozepinib
• CAS No: 1207993-83-6
• MF: C₂₀H₁₄Cl₂N₆O₅S
• MW: 521.33336019516
• CID: 4768374
• Update Time: 2026-02-26

Bozepinib Chemical and Physical Properties

Names and Identifiers

• Bozepinib
• 3-(2,6-dichloro-9H-purin-9-yl)-1-((4-nitrophenyl)sulfonyl)-1,2,3,5-tetrahydrobenzo[e][1,4]oxazepine
• 3-(2,6-dichloropurin-9-yl)-1-(4-nitrophenyl)sulfonyl-3,5-dihydro-2H-4,1-benzoxazepine

• Inchi： 1S/C20H14Cl2N6O5S/c21-18-17-19(25-20(22)24-18)26(11-23-17)16-9-27(15-4-2-1-3-12(15)10-33-16)34(31,32)14-7-5-13(6-8-14)28(29)30/h1-8,11,16H,9-10H2
• InChI Key： ADWZQHLAYGEBHB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1CN(C2C=CC=CC=2CO1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 851
• XLogP3: 3.7
• Topological Polar Surface Area: 144

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines